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Compound of Interest

4,4'-Dihydroxy-2',6'-
Compound Name:
dimethoxychalcone

cat. No.: B15591928

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4,4'-Dihydroxy-2',6'-
dimethoxychalcone, a naturally occurring chalcone with significant potential in
pharmacological research. This document outlines its chemical identity, properties, and
biological activities, supported by experimental data and methodologies to facilitate further
investigation and drug development efforts.

Chemical Identification and Properties

4,4'-Dihydroxy-2',6'-dimethoxychalcone is a flavonoid belonging to the chalcone subclass.
Its core structure consists of two aromatic rings joined by a three-carbon a,3-unsaturated
carbonyl system.
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Identifier Value

(E)-1-(4-hydroxy-2,6-dimethoxyphenyl)-3-(4-

UPAC Name hydroxyphenyl)prop-2-en-1-one[1]
CAS Number 123316-64-3[1]

PubChem CID 11022960[1]

Molecular Formula C17H1605[1]

Molecular Weight 300.30 g/mol

Appearance Solid

Melting Point 192 -193 °C

Synthesis and Isolation

4,4'-Dihydroxy-2',6'-dimethoxychalcone has been isolated from various plant species,
including Humulus lupulus (hops) and Alpinia blepharocalyx.[1] Synthetic routes to this and
similar chalcones are well-established, typically involving a Claisen-Schmidt condensation
reaction.

Experimental Protocol: Claisen-Schmidt Condensation
for Chalcone Synthesis

This generalized protocol outlines the base-catalyzed condensation of an acetophenone with a
benzaldehyde to form a chalcone.

e Reactant Preparation: Equimolar amounts of a substituted acetophenone (e.g., 2',6'-
dimethoxy-4'-hydroxyacetophenone) and a substituted benzaldehyde (e.g., 4-
hydroxybenzaldehyde) are dissolved in a suitable solvent, typically ethanol or methanol.

o Catalyst Addition: A catalytic amount of a strong base, such as sodium hydroxide or
potassium hydroxide, is added to the reaction mixture. The base deprotonates the a-carbon
of the acetophenone, forming an enolate ion.
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» Condensation Reaction: The enolate ion acts as a nucleophile, attacking the carbonyl carbon
of the benzaldehyde. This is followed by dehydration to yield the a,B-unsaturated ketone
characteristic of chalcones.

o Reaction Monitoring: The progress of the reaction is monitored by thin-layer chromatography
(TLC).

o Work-up and Purification: Upon completion, the reaction mixture is neutralized with a dilute
acid. The precipitated product is collected by filtration, washed, and then purified by
recrystallization or column chromatography to yield the pure chalcone.
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Generalized Workflow for Chalcone Synthesis
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Caption: Generalized workflow for the synthesis of chalcones via Claisen-Schmidt
condensation.

Biological Activities and Potential Therapeutic
Applications

Chalcones as a class exhibit a wide range of biological activities, including anti-inflammatory,
antioxidant, and anticancer properties. The specific substitution pattern of 4,4'-Dihydroxy-2',6'-
dimethoxychalcone suggests its potential as a modulator of various cellular signaling
pathways. While specific data for this exact compound is emerging, related chalcones have
been shown to influence pathways critical in disease pathogenesis.

Hypothesized Signaling Pathway Modulation

Based on the activities of structurally similar chalcones, 4,4'-Dihydroxy-2',6'-
dimethoxychalcone may interact with key inflammatory and cell survival pathways such as
NF-kB and MAPK.
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Hypothesized Signaling Pathway Modulation by Chalcones

4,4'-Dihydroxy-2',6'-dimethoxychalcone
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Caption: Hypothesized inhibitory effects on NF-kB and MAPK signaling pathways.
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This guide serves as a foundational resource for researchers interested in the therapeutic
potential of 4,4'-Dihydroxy-2',6'-dimethoxychalcone. The provided information on its
chemical properties, synthesis, and potential biological activities, along with standardized
experimental protocols, aims to streamline further investigation into this promising natural
product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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